Cas no 1340221-67-1 (3-(2-ethylphenyl)amino-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2-ethylphenyl)amino-1,1,1-trifluoropropan-2-ol
• CAS No: 1340221-67-1
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 6543171
• Update Time: 2025-11-01

3-(2-ethylphenyl)amino-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethylphenyl)amino-1,1,1-trifluoropropan-2-ol
• 2-Propanol, 3-[(2-ethylphenyl)amino]-1,1,1-trifluoro-

• Inchi： 1S/C11H14F3NO/c1-2-8-5-3-4-6-9(8)15-7-10(16)11(12,13)14/h3-6,10,15-16H,2,7H2,1H3
• InChI Key： GQALCXRGCPDALH-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(O)CNC1=CC=CC=C1CC

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 332.1±42.0 °C(Predicted)
• pka: 11.97±0.20(Predicted)

Additional information on 3-(2-ethylphenyl)amino-1,1,1-trifluoropropan-2-ol

3-(2-Ethylphenyl)Amino-1,1,1-Trifluoropropan-2-Ol

3-(2-Ethylphenyl)Amino-1,1,1-Trifluoropropan-2-Ol is a highly specialized organic compound with the CAS registry number 1340221-67-1. This compound belongs to the class of trifluoropropanols, which are known for their unique chemical properties and applications in various fields. The molecule features a trifluoromethyl group attached to a propane backbone, with an amino group substituted at the third position and a hydroxyl group at the second position. The presence of the ethylphenyl group further enhances its versatility in chemical reactions and potential applications.

The synthesis of 3-(2-Ethylphenyl)Amino-1,1,1-Trifluoropropan-2-Ol involves a multi-step process that typically begins with the preparation of the trifluoropropanol backbone. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the ethylphenyl group onto the amino-substituted trifluoropropanol framework. These methods not only improve yield but also reduce reaction times, making them more suitable for large-scale production.

One of the most notable applications of 3-(2-Ethylphenyl)Amino-1,1,1-Trifluoropropan-2-Ol is in the field of pharmaceutical chemistry. The compound has been investigated as a potential precursor for bioactive molecules due to its ability to participate in various nucleophilic substitutions and condensation reactions. Recent studies have highlighted its role in the synthesis of novel kinase inhibitors, which are critical in the development of anticancer therapies. The trifluoromethyl group contributes significantly to the compound's stability and bioavailability, making it an attractive candidate for drug design.

In addition to its pharmaceutical applications, 3-(2-Ethylphenyl)Amino-1,1,1-Trifluoropropan-2-Ol has found utility in materials science. Its unique combination of hydrophilic and hydrophobic groups makes it an ideal building block for constructing amphiphilic polymers. These polymers have potential applications in drug delivery systems and as coatings for biomedical devices. Recent research has demonstrated that polymers incorporating this compound exhibit enhanced biocompatibility and controlled drug release profiles.

The physical and chemical properties of 3-(2-Ethylphenyl)Amino-1,1,1-Trifluoropropan-2-Ol are well-documented. It is a colorless liquid with a boiling point around 85°C under standard pressure. The compound is sparingly soluble in water but exhibits excellent solubility in organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been tested extensively, with results indicating that it remains stable under neutral and mildly acidic conditions but undergoes degradation in strongly basic environments.

From an environmental perspective, 3-(2-Ethylphenyl)Amino-1,1,1-Trifluoropropan-2-Ol has been evaluated for its biodegradability and ecological impact. Studies suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This makes it a more sustainable option compared to some traditional organic compounds used in similar applications.

In conclusion, 3-(2-Ethylphenyl)Amino-1,1,1-Trifluoropropan-2-Ol (CAS No: 1340221-67-) is a versatile compound with promising applications across multiple disciplines. Its unique structure enables it to serve as a valuable intermediate in pharmaceuticals and materials science while maintaining favorable environmental characteristics. As research continues to uncover new synthetic methods and applications for this compound, its role in advancing modern chemistry is expected to grow significantly.